Cas no 2229162-79-0 (3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine)

3-(2,3-Dihydro-1-benzofuran-5-yl)methoxypyrrolidine is a heterocyclic compound featuring a benzofuran core linked to a pyrrolidine moiety via a methoxy bridge. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The benzofuran scaffold contributes to enhanced stability and bioavailability, while the pyrrolidine ring offers conformational flexibility, facilitating interactions with biological targets. Its well-defined synthetic pathway allows for high purity and scalability, ensuring reproducibility in research and industrial applications. This compound is particularly useful in the development of CNS-active agents and enzyme inhibitors due to its balanced lipophilicity and hydrogen-bonding capacity. Its modular design also supports further derivatization for structure-activity studies.
3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine structure
2229162-79-0 structure
Product Name:3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine
CAS No:2229162-79-0
MF:C13H17NO2
MW:219.279583692551
CID:5894446
PubChem ID:165668975
Update Time:2025-06-12

3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine
    • 2229162-79-0
    • 3-[(2,3-dihydro-1-benzofuran-5-yl)methoxy]pyrrolidine
    • EN300-1811511
    • Inchi: 1S/C13H17NO2/c1-2-13-11(4-6-15-13)7-10(1)9-16-12-3-5-14-8-12/h1-2,7,12,14H,3-6,8-9H2
    • InChI Key: LAQMPXJVNVNNDV-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC2=C(C=1)CCO2)C1CNCC1

Computed Properties

  • Exact Mass: 219.125928785g/mol
  • Monoisotopic Mass: 219.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30.5Ų

3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine Pricemore >>

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Additional information on 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine

Comprehensive Overview of 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine (CAS No. 2229162-79-0)

The compound 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine (CAS No. 2229162-79-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its distinctive benzofuran-pyrrolidine hybrid structure makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given its ability to interact with neurotransmitter receptors. The growing demand for novel neurological therapeutics has further amplified interest in this compound, as it aligns with current trends in precision medicine and targeted drug delivery.

One of the key features of 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine is its heterocyclic framework, which is often associated with enhanced bioavailability and metabolic stability. This characteristic is critical in modern drug design, where pharmacokinetic optimization is a top priority. The compound's methoxy-pyrrolidine moiety is particularly noteworthy, as it contributes to its lipophilicity and potential blood-brain barrier permeability. These properties are highly sought after in the development of neuroprotective agents and cognitive enhancers, which are currently trending topics in pharmaceutical research.

In recent years, the scientific community has explored the structure-activity relationship (SAR) of 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine to identify its potential binding affinities. Preliminary studies suggest that it may interact with G-protein-coupled receptors (GPCRs), a class of targets that are central to many neurodegenerative diseases. This aligns with the increasing focus on GPCR-based therapeutics, a hot topic in both academic and industrial research. Additionally, the compound's benzofuran core is known for its antioxidant properties, which could make it relevant in the context of oxidative stress-related disorders.

The synthesis of 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine involves sophisticated organic chemistry techniques, including catalytic hydrogenation and palladium-catalyzed coupling reactions. These methods are widely discussed in the context of green chemistry and sustainable synthesis, which are increasingly important to environmentally conscious researchers. The compound's CAS No. 2229162-79-0 serves as a unique identifier in chemical databases, facilitating its study and commercialization. As the demand for specialty chemicals grows, this compound is poised to play a role in advancing high-value pharmaceutical intermediates.

From a commercial perspective, 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine is part of a broader trend toward custom synthesis and contract research. Companies specializing in small molecule development are actively seeking such compounds to expand their portfolios. Its potential applications in drug repurposing and combination therapies further enhance its marketability. With the rise of AI-driven drug discovery, this compound is also being evaluated through computational screening methods, which are revolutionizing the way new drugs are identified.

In conclusion, 3-(2,3-dihydro-1-benzofuran-5-yl)methoxypyrrolidine (CAS No. 2229162-79-0) represents a fascinating intersection of chemistry and biology. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research. As the scientific community continues to explore its properties, this compound may soon find its place in the next generation of innovative pharmaceuticals.

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